Mono-(1S)-(+)-Menthyl Phthalate
Mono-(1S)-(+)-Menthyl Phthalate
Brand Name:
Vulcanchem
CAS No.:
53623-42-0
VCID:
VC21209115
InChI:
InChI=1S/C18H24O4/c1-11(2)13-9-8-12(3)10-16(13)22-18(21)15-7-5-4-6-14(15)17(19)20/h4-7,11-13,16H,8-10H2,1-3H3,(H,19,20)/t12-,13+,16-/m0/s1
SMILES:
CC1CCC(C(C1)OC(=O)C2=CC=CC=C2C(=O)O)C(C)C
Molecular Formula:
C18H24O4
Molecular Weight:
304.4 g/mol
Mono-(1S)-(+)-Menthyl Phthalate
CAS No.: 53623-42-0
Cat. No.: VC21209115
Molecular Formula: C18H24O4
Molecular Weight: 304.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 53623-42-0 |
|---|---|
| Molecular Formula | C18H24O4 |
| Molecular Weight | 304.4 g/mol |
| IUPAC Name | 2-[(1S,2R,5S)-5-methyl-2-propan-2-ylcyclohexyl]oxycarbonylbenzoic acid |
| Standard InChI | InChI=1S/C18H24O4/c1-11(2)13-9-8-12(3)10-16(13)22-18(21)15-7-5-4-6-14(15)17(19)20/h4-7,11-13,16H,8-10H2,1-3H3,(H,19,20)/t12-,13+,16-/m0/s1 |
| Standard InChI Key | LJFJPDHXAWVDSA-ZENOOKHLSA-N |
| Isomeric SMILES | C[C@H]1CC[C@@H]([C@H](C1)OC(=O)C2=CC=CC=C2C(=O)O)C(C)C |
| SMILES | CC1CCC(C(C1)OC(=O)C2=CC=CC=C2C(=O)O)C(C)C |
| Canonical SMILES | CC1CCC(C(C1)OC(=O)C2=CC=CC=C2C(=O)O)C(C)C |
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